Cas no 907972-53-6 (1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE)

907972-53-6 structure
Product name:1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Properties
Names and Identifiers
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- 1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE
- 1-(3,4-dimethylphenyl)piperazin-2-one
- AB37040
- 907972-53-6
- AKOS013891801
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- Inchi: InChI=1S/C12H16N2O/c1-9-3-4-11(7-10(9)2)14-6-5-13-8-12(14)15/h3-4,7,13H,5-6,8H2,1-2H3
- InChIKey: CCQYPNIPUIETRM-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1)N2CCNCC2=O)C
Computed Properties
- 精确分子量: 204.12600
- 同位素质量: 204.126263138g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 2
- 重原子数量: 15
- 可旋转化学键数量: 1
- 复杂度: 242
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 32.3Ų
- XLogP3: 1.4
Experimental Properties
- PSA: 32.34000
- LogP: 1.63340
1-(3,4-DIMETHYL-PHENYL)-PIPERAZIN-2-ONE Literature
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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Yu shen Liu,Guofeng Yang,Feng Xie,Chun Zhu,Yingzhou Yu,Xiumei Zhang,Naiyan Lu,Yueke Wang,Guoqing Chen Nanoscale Adv., 2021,3, 2649-2656
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
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Kazuaki Kawashima,Eigo Miyazaki,Masafumi Shimawaki,Yuki Inoue,Hiroki Mori,Noriko Takemura,Kazuo Takimiya Polym. Chem., 2013,4, 5224-5227
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Guang-Zhen Liu,Shou-Tian Zheng,Guo-Yu Yang Chem. Commun., 2007, 751-753
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Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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